Cas no 22706-23-6 (2lambda4,1,3-benzoselenadiazole)

2lambda4,1,3-benzoselenadiazole structure

22706-23-6 structure

Product Name:2lambda4,1,3-benzoselenadiazole

CAS No:22706-23-6

Molecular Formula:C₆H₄N₂Se

Molecular Weight:183.06936

CID:912441

PubChem ID:67503

2lambda4,1,3-benzoselenadiazole Properties

Names and Identifiers

- benzoselenadiazole, 2,1,3-
- 2lambda4,1,3-benzoselenadiazole
- UNII-44Z4759EKU
- T70699
- EINECS 205-986-8
- Piazselenol
- 2
- A2-2,1,3-Benzoselenadiazole
- AG-690/11353667
- 273-15-4
- 22706-23-6
- MFCD00022886
- Benzo-1,2,5-selenadiazole
- Piaselenole
- Piazselenole
- B4313
- NS00079424
- BBL012553
- Benzo-2,1,3-selenadiazole
- EN300-17451
- NSC-408467
- 2,3-Benzoselenadiazole
- SCHEMBL766609
- 44Z4759EKU
- NSC 408467
- DTXSID60181743
- InChI=1/C6H4N2Se/c1-2-4-6-5(3-1)7-9-8-6/h1-4
- NSC408467
- J-016729
- Phenylpiazselenole
- Z56941035
- 3,4-Benzo-1,2,5-selenadiazole
- 3,2,5-selenadiazole
- 2-Selena-1,3-diaza-2H-isoindene
- AKOS000279187
- 2,1,3-Benzoselenadiazole
- AI3-52289
- 2,1,3-Benzoselenadiazole-2-SeIV
- AKOS001040672
- CS-0356772
- Benzo-2,3-selenadiazole
- E4
- STK743029
- benzo[c][1,2,5]selenadiazole
- InChIKey： AYTPIVIDHMVGSX-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H4N2Se/c1-2-4-6-5(3-1)7-9-8-6/h1-4H
- SMILES： C1=CC2=N[Se]N=C2C=C1

Computed Properties

Exact Mass: 177.96002
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 183.95397g/mol
Heavy Atom Count: 9
Complexity: 95.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 24.72

2lambda4,1,3-benzoselenadiazole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P019PHU-50mg	2,1,3-Benzoselenadiazole-2-SeIV	22706-23-6	95%	50mg	$111.00	2024-05-24
Enamine	EN300-17451-0.05g	2lambda4,1,3-benzoselenadiazole	22706-23-6	95%	0.05g	$42.0	2023-09-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1427442-50mg	Benzo[c][1,2,5]selenadiazole	22706-23-6	95%	50mg	￥1680.00

2lambda4,1,3-benzoselenadiazole Related Literature

1. Effective modulation of the photoluminescence properties of 2,1,3-benzothiadiazoles and 2,1,3-benzoselenadiazoles by Pd-catalyzed C–H bond arylations

Imane Idris,Thibault Tannoux,Fazia Derridj,Vincent Dorcet,Julien Boixel,Veronique Guerchais,Jean-Fran?ois Soulé,Henri Doucet J. Mater. Chem. C 2018 6 1731
2. On the inverse correlation between the hydrogen bond strength and chalcogen bond strength in the cyclic supramolecular heterosynthon [–Se–N]?[HOOC–]

Honghong Lan,Shaobin Miao,Yu Zhang,Weizhou Wang CrystEngComm 2023 25 2159
3. Molecular weight and end capping effects on the optoelectronic properties of structurally related ‘heavy atom’ donor–acceptor polymers

Gregory L. Gibson,Dong Gao,Ashlee A. Jahnke,Jing Sun,Andrew J. Tilley,Dwight S. Seferos J. Mater. Chem. A 2014 2 14468
4. 2-(2,3,4,5,6-Pentafluorophenyl)-1H-benzo[d]imidazole, a fluorine-rich building block for the preparation of conjugated polymer donors for organic solar cell applications

Marios Neophytou,Heraklidia A. Ioannidou,Theodosia A. Ioannou,Christos L. Chochos,Solon P. Economopoulos,Panayiotis A. Koutentis,Grigorios Itskos,Stelios A. Choulis Polym. Chem. 2012 3 2236
5. The effect of single atom substitution (O, S or Se) on photocatalytic hydrogen evolution for triazine-based conjugated porous polymers

Jie Yu,Shufang Chang,Xiaoxiang Xu,Xiaoming He,Chi Zhang J. Mater. Chem. C 2020 8 8887
6. Enhancement of cell uptake and antitumor activity of selenadiazole derivatives through interaction and delivery by serum albumin

Shulin Deng,Delong Zeng,Yi Luo,Jianfu Zhao,Xiaoling Li,Zhennan Zhao,Tianfeng Chen RSC Adv. 2017 7 16721
7. Effects of the acceptor pattern and substitution position on the properties of N-phenyl-carbazolyl based donor–acceptor–donor molecules

Xuejing Song,Min Wang,Lingqian Kong,Jinsheng Zhao RSC Adv. 2017 7 18189
8. Color tuning of Novel 2,1,3-Naphthothiadiazole and 2,1,3-Benzoselenadiazole based D-A-D′ Type dopants to realize highly efficient saturated red emission in non-polar solvents

Lei Chen,Lixiang Wang,Xiabin Jing,Fosong Wang J. Mater. Chem. 2011 21 10265
9. Selenadiazole derivatives antagonize glucocorticoid-induced osteoblasts cells apoptosis by blocking ROS-mediated signaling, a new anti-osteoporosis strategy

Yanxin Du,Hong Li,Bolai Chen,Haoqiang Lai,Xiaoling Li,Tianfeng Chen RSC Adv. 2017 7 29656
10. Red electroluminescent polyfluorenes containing highly efficient 2,1,3-benzoselenadiazole- and 2,1,3-naphthothiadiazole-based red dopants in the side chain

Lei Chen,Hui Tong,Zhiyuan Xie,Lixiang Wang,Xiabin Jing,Fosong Wang J. Mater. Chem. 2011 21 15773

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